Cas no 13945-01-2 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorophenyl)-2,3-dihydro-1,3-benzothiazole
- 2-(2-chloro-phenyl)-2,3-dihydro-benzothiazole
- 2-(2'-chlorophenyl)-benzothiazoline
- 2-(2-chlorophenyl)benzothiazoline
- 2-(2-chlorophenyl)-benzothiazoline
- 2-(2-Chlor-phenyl)-benzothiazolin
- 2-< 2-Chlor-phenyl> benzothiazolin
- 2-o-Chlorphenyl-benzthiazol
- AC1L69SV
- AC1Q3PE4
- AR-1C6645
- CTK4C1811
- DivK1c_001078
- HMS548B16
- Maybridge1_002326
- NSC149799
- CDS1_000038
- 13945-01-2
- DTXSID60302234
- NSC-149799
-
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- Inchi: InChI=1S/C13H10ClNS/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8,13,15H
- InChI Key: NQUFSFGPHJRGPH-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C2NC3=CC=CC=C3S2)Cl
Computed Properties
- Exact Mass: 247.0224
- Monoisotopic Mass: 247.0222482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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